3-(Iodomethyl)-2-oxaspiro[4.4]nonan-1-one

• IUPAC Name: 3-(iodomethyl)-2-oxaspiro[4.4]nonan-1-one
• InChI: InChI=1S/C9H13IO2/c10-6-7-5-9(8(11)12-7)3-1-2-4-9/h7H,1-6H2
• InChI Key: QZWJAXSDRYDXMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(OC2=O)CI
• Molecular Formula: C9H13IO2
• Molecular Weight: 280.10 g/mol

Description

3-(Iodomethyl)-2-oxaspiro[4.4]nonan-1-one, also known as IMON, is a chemical compound with potential applications in scientific research. It is a spirocyclic ketone with a unique structure that makes it a promising candidate for various research studies.

Scientific Research Applications

Synthesis of β-Lactones

3-(Iodomethyl)-2-oxaspiro[4.4]nonan-1-one has been utilized in the synthesis of β-lactones. This process involves aldolization of ketones with phenyl ester enolates, leading to the production of various β-lactones. These compounds are important due to their widespread applications in organic syntheses and medicinal chemistry (Wedler & Schick, 2003).

Ring Opening Reaction for Derivative Formation

Another application is in the nucleophilic ring opening reaction of specific substrates, which leads to the formation of functionalized 2-oxaspiro[4.4]nonane derivatives. These derivatives are structurally significant in various bioactive compounds (Santos, Barreiro, Braz-Filho, & Fraga, 2000).

Spiroaminal Synthesis

The compound also finds use in the synthesis of spiroaminals, which are core structures in natural and synthetic products with notable biological activities. Researchers have developed multiple strategies to synthesize these complex molecular architectures (Sinibaldi & Canet, 2008).